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Compound of Interest

Compound Name: Boc-Hcy(1)-OMe.Boc-Hcy(1)-OMe
Cat. No.: B13383950
Get Quote

Executive Summary

Boc-Hcy-OMe is a protected amino acid derivative used primarily as a building block in the
synthesis of peptide mimetics, stapled peptides, and sulfur-containing drug candidates. It is the
methyl ester of

-Boc-homocysteine.

Unlike its lower homolog Cysteine (Cys), Homocysteine (Hcy) possesses an extra methylene
group (

) in the side chain. This extension alters the spatial geometry of disulfide bridges and allows for
unique "thiol-ene" click chemistry applications.

Core Chemical Identity
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Property Specification

Methyl (2S)-2-[(2-methylpropan-2-

Systematic Name _
yl)oxycarbonylamino]-4-sulfanylbutanoate

Common Name Boc-L-homocysteine methyl ester

Molecular Formula

Molecular Weight 249.33 g/mol

Chirality L-isomer (2S)

) Carbamate (Boc), Ester (Methyl), Thiol
Key Functional Groups .
(Primary)

Structural Elucidation

The molecule consists of three distinct domains, each serving a specific function in synthetic
chemistry.

A. The N-Terminal Protection (Boc)

The tert-butyloxycarbonyl (Boc) group protects the

-amine.

e Function: Prevents polymerization during side-chain modifications or C-terminal activation.

o Deprotection: Acid labile. Removed efficiently with Trifluoroacetic acid (TFA) or HCl in
Dioxane.

» Stability: Stable to basic conditions and nucleophiles, making it compatible with the methyl
ester moiety.

B. The C-Terminal Modification (OMe)

The methyl ester protects the carboxylic acid.

e Function: Masks the acidic proton, increasing lipophilicity and preventing salt formation.
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e Reactivity: Can be hydrolyzed to the free acid (LiOH/MeOH) or converted to an
amide/hydrazide.

C. The Side Chain (Hcy vs. Cys)

The critical distinction of this molecule is the

-thiol group:

o Comparison: Cysteine has a
-thiol (

).

e Implication: The Hcy thiol is more nucleophilic and less acidic than Cys due to the inductive
effect of the extra methylene group. However, it is highly prone to:

o Oxidation: Rapidly forms the disulfide dimer (Boc-Hcy-OMe)

o Thiolactonization: Under acidic conditions, the free amine can attack the ester to form the
cyclic homocysteine thiolactone (HTL). Note: The Boc group prevents this intramolecular
cyclization.

Synthetic Protocol (Self-Validating)

Objective: Synthesis of Boc-Hcy-OMe from L-Homocystine. Rationale: Starting from the
disulfide dimer (L-Homocystine) is superior to using Homocysteine thiolactone because it
avoids racemization and allows for controlled reduction at the final step to yield the free thiol.

Workflow Diagram
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Figure 1: Synthetic route from L-Homocystine to Boc-Hcy-OMe via the disulfide intermediate.

Detailed Methodology
Step 1: Esterification
e Suspend L-Homocystine (10 mmol) in dry Methanol (50 mL) at 0°C.

e Dropwise add Thionyl Chloride (

, 25 mmol). Caution: Exothermic.

o Reflux for 4 hours. The solution will become clear.
o Concentrate in vacuo to yield (Hcy-OMe)

as a white solid.

Step 2: Boc Protection
e Dissolve the ester salt from Step 1 in DCM/DMF (1:1).

e Add Triethylamine (TEA, 4.5 eq) to neutralize the salt.
e Add Di-tert-butyl dicarbonate (

, 2.2 eq).

o Stir at Room Temperature (RT) for 12 hours.
o Workup: Wash with 1N HCI, sat.

, and Brine. Dry over
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e Result:(Boc-Hcy-OMe)

(Disulfide). This intermediate is stable and can be stored.

Step 3: Reduction (Generating the Target)

Critique: Storing the free thiol Boc-Hcy-OMe is risky due to oxidation. It is best generated
immediately prior to use.

e Dissolve (Boc-Hcy-OMe)

in degassed THF/Water.

e Add TCEP

HCI (Tris(2-carboxyethyl)phosphine, 1.2 eq relative to disulfide).

e Stir for 1 hour under Argon.
 Verification: Monitor by TLC (Ellman’s reagent stain will show a yellow spot for free SH).

Critical Handling: The "Sulfur Problem"

If the notation Boc-Hcy(1)-OMe implies a protecting group at position (1), the stability profile
changes drastically.

Scenario A: (1) = H (Free Thiol)

e Risk: High.
e Behavior: Will oxidize to the dimer in air within hours.

o Storage: Must be stored at -20°C under Argon.

Scenario B: (1) = Protecting Group (e.g., Trt, Acm)

If the user intends to isolate a stable building block, the sulfur must be protected.

e Trityl (Trt):Boc-Hcy(Trt)-OMe. Acid labile. Removed with TFA/TIPS.
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o Acetamidomethyl (Acm):Boc-Hcy(Acm)-OMe. Stable to acid. Removed with lodine (

).
Stability Data Comparison
Derivative State Shelf Life (RT) Oxidation Risk
Boc-Hcy-OMe Oil/Low melt solid < 24 Hours Critical
None (Alread
(Boc-Hcy-OMe) White Solid > 2 Years o ( Y
oxidized)
Boc-Hcy(Trt)-OMe White Solid > 1 Year Low

Applications in Drug Development
Native Chemical Ligation (NCL)

Boc-Hcy-OMe derivatives are precursors to thiolactones used in NCL. The Hcy residue can be
converted to Cys post-ligation via methylation and S-to-N acy! shift, or used to create
"homocysteine-stapled” peptides which have different pharmacokinetic profiles than cysteine
staples.

Methionine Surrogates

Boc-Hcy-OMe is the direct precursor to unnatural Methionine analogs. Alkylation of the thiol
with various alkyl halides (

) generates Boc-Met(R)-OMe.

» Application: Creating metabolic probes or photo-crosslinking amino acids.

Reaction Pathway: Alkylation
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Figure 2: Divergent reactivity of the homocysteine thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-D_L-homocysteine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-D_L-homocysteine
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=R501727
https://www.benchchem.com/product/b13383950/docs#technical-guide-chemical-structure-synthesis-of-boc-hcy-ome-derivatives
https://www.benchchem.com/product/b13383950/docs#technical-guide-chemical-structure-synthesis-of-boc-hcy-ome-derivatives
https://www.benchchem.com/product/b13383950/docs#technical-guide-chemical-structure-synthesis-of-boc-hcy-ome-derivatives
https://www.benchchem.com/product/b13383950/docs#technical-guide-chemical-structure-synthesis-of-boc-hcy-ome-derivatives
https://www.benchchem.com/product/b13383950?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13383950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13383950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

